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Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address issues

related to platinum-rhodium thermocouple drift during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is platinum-rhodium thermocouple drift?

A1: Platinum-rhodium thermocouple drift refers to the gradual and unwanted change in the

electromotive force (EMF) output of the thermocouple over time, leading to inaccurate

temperature readings. This deviation occurs due to metallurgical and chemical changes in the

thermocouple wires when exposed to high temperatures and various environmental conditions.

[1][2]

Q2: What are the primary causes of thermocouple drift?

A2: The main causes of drift in platinum-rhodium thermocouples include:

Contamination: Diffusion of foreign materials from the operating environment or the

protective sheath into the thermocouple wires. Common contaminants include metallic

vapors (especially iron, silicon, and aluminum) and non-metallic elements.[3][4]

Oxidation: At high temperatures in the presence of oxygen, volatile oxides of platinum and

rhodium can form, leading to a change in the composition of the thermocouple wires.[5] The
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different vapor pressures and oxidation rates of platinum and rhodium contribute to this

compositional change and subsequent calibration drift.[5]

Grain Growth: At elevated temperatures, the grain structure of the platinum and platinum-

rhodium wires can change, leading to increased brittleness and altered thermoelectric

properties.

Rhodium Migration: In Type R and S thermocouples, rhodium from the alloy leg can migrate

to the pure platinum leg, altering its composition and causing decalibration. This is a

significant factor in drift, especially in a vacuum environment where rhodium can vaporize

and deposit on the platinum wire.[4]

Mechanical Stress: Bending, twisting, or vibration can introduce strain and inconsistencies in

the thermocouple wires, affecting the thermoelectric signal.

Q3: How can I prevent or minimize thermocouple drift?

A3: To minimize thermocouple drift, consider the following preventative measures:

Proper Installation: Ensure the thermocouple is installed correctly, avoiding mechanical

stress and ensuring good thermal contact.[6] The installation location should be chosen to

have a good heat exchange with the measured medium.[6]

Use of Protective Sheaths: Employ high-purity alumina or other appropriate ceramic

protection tubes to shield the thermocouple from contaminating atmospheres and metallic

vapors.[3]

Select the Right Thermocouple Type: For very high temperatures (above 1200°C), Type B

thermocouples are often preferred due to their better stability.

Avoid Thermal Cycling where Possible: Repeated heating and cooling can accelerate

metallurgical changes in the wires.

Regular Calibration and Verification: Periodically calibrate your thermocouples against a

known standard to monitor their performance and detect drift early.[2]

Q4: How often should I calibrate my platinum-rhodium thermocouple?
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A4: The calibration frequency depends on the application's criticality, operating temperature,

and the environment. For high-accuracy applications, a calibration interval of 6 to 12 months is

often recommended. However, if the thermocouple is used at very high temperatures or in a

contaminating environment, more frequent calibration may be necessary.

Troubleshooting Guides
This section provides structured guides to help you diagnose and resolve common issues

encountered with platinum-rhodium thermocouples.

Guide 1: Inaccurate or Unstable Readings
If you are experiencing inaccurate or fluctuating temperature readings, follow this

troubleshooting workflow.
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Start:
Inaccurate or Unstable Readings

Check all electrical connections
(at instrument and terminal head)

Connections Secure?

Tighten loose connections

No

Verify correct polarity
(red wire is typically negative)

Yes

Polarity Correct?

Correct the wiring polarity

No

Visually inspect thermocouple
and extension wires for damage

Yes Damage Found?

Replace thermocouple
or extension wire

Yes

Check for sources of
electrical noise (EMI/RFI)

or temperature fluctuations
near the reference junction

No

Problem Resolved

Source Identified?

Shield wires, ground properly,
or insulate reference junction

Yes

Perform in-situ calibration check
against a reference thermometer

No
Reading within tolerance?

Perform full recalibration or
replace the thermocouple

No

Yes

Further Investigation Needed
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Start:
Suspected Thermocouple Drift

Review calibration history
and usage logs

Perform an in-situ comparison check
with a calibrated reference thermometer

at a stable operating temperature

Readings Match within
Acceptable Tolerance?

No significant drift detected.
Continue to monitor.

Yes

Remove thermocouple from process
for further testing

No

End

Perform a homogeneity test
(See Experimental Protocol 1)

Is the thermocouple homogeneous?

Perform a full comparison or
fixed-point calibration

(See Experimental Protocol 2)

Yes

Thermocouple is inhomogeneous.
Replace the thermocouple.

No

Calibration within
required tolerance?

Return thermocouple to service.
Update calibration records.

Yes

Thermocouple has drifted
and cannot be recalibrated.
Replace the thermocouple.

No

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Homogeneity Test

Connect thermocouple to voltmeter
and position in scanner

Move thermocouple through
heat source at a constant rate

Continuously record EMF
output vs. position

Plot EMF vs. position

Analyze the plot for
EMF variations

Determine regions and
magnitude of inhomogeneity

End
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Start: Comparison Calibration

Place test and reference thermocouples
in close thermal contact within the heat source

Connect thermocouples to voltmeter
with a stable reference junction (0°C)

Set heat source to desired temperature
and allow to stabilize

Simultaneously record EMF of test TC
and temperature from reference TC

Repeat for multiple
temperature points

Calculate the error at each point
(Measured EMF - Standard EMF)

Generate calibration certificate
with correction values

End
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b082538?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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